Cas no 2097934-00-2 (3-[(5-bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide)

• Product Name: 3-[(5-bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide
• CAS No: 2097934-00-2
• MF: C₁₆H₁₆BrFN₄O₂
• MW: 395.226245880127
• CID: 6165370
• PubChem ID: 126852316
• Update Time: 2025-10-28

3-[(5-bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2097934-00-2
• AKOS032457555
• F6478-2167
• 3-[(5-bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide
• 3-(5-bromopyrimidin-2-yl)oxy-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide

• Inchi： 1S/C16H16BrFN4O2/c17-12-8-19-15(20-9-12)24-14-5-6-22(10-14)16(23)21-7-11-1-3-13(18)4-2-11/h1-4,8-9,14H,5-7,10H2,(H,21,23)
• InChI Key： QHRSSLBGGXVLBL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(NCC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 394.04407g/mol
• Monoisotopic Mass: 394.04407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-[(5-bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide

3-[(5-Bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide: A Comprehensive Overview

3-[(5-Bromopyrimidin-2-yl)oxy]-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide, also known by its CAS registry number CAS No. 2097934-00-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities. The structure of this compound comprises a pyrrolidine ring substituted with a bromopyrimidine moiety and a fluorophenylmethyl group, making it a promising candidate for various therapeutic applications.

The synthesis of 3-(5-bromopyrimidin-2-yloxy)-N-(4-fluorobenzyl)pyrrolidine carboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, ensuring high purity and scalability for potential large-scale production. The incorporation of bromine and fluorine atoms in the molecule introduces unique electronic properties, which are critical for its biological activity.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that CAS No. 2097934-00-2 exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound in anticancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its potential utility in targeting intracellular pathogens.

The structural versatility of this compound allows for further modification to enhance its pharmacokinetic properties. For example, substituent modifications on the pyrimidine ring or the fluorophenylmethyl group can significantly alter its solubility, bioavailability, and metabolic stability. These modifications are currently being explored in academic and industrial settings to optimize its therapeutic profile.

In terms of applications, 3-(5-bromopyrimidin-2-yloxy)-N-(4-fluorobenzyl)pyrrolidine carboxamide has shown promise in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with specific neuronal receptors makes it a compelling candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties have been investigated in models of chronic inflammatory disorders, highlighting its broad therapeutic potential.

The development of this compound has also been supported by advanced computational techniques. Molecular docking studies have revealed that CAS No. 2097934-00-2 binds effectively to target proteins with high affinity, providing insights into its mechanism of action. These computational approaches have been instrumental in guiding further optimization efforts and accelerating its progression toward clinical trials.

In conclusion, 3-(5-bromopyrimidin-2-yloxy)-N-(4-fluorobenzyl)pyrrolidine carboxamide, or CAS No. 2097934-00-2, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery pipelines. Continued research into its properties and applications will undoubtedly yield further insights into its therapeutic potential and pave the way for innovative treatments across various disease areas.